Cas no 859662-74-1 (2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide)

• Product Name: 2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide
• CAS No: 859662-74-1
• MF: C₂₀H₁₉NO₆
• MW: 369.367965936661
• CID: 5421291
• Update Time: 2025-07-14

2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[(2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-7-methyl-3-oxo-1-benzofuran-6-yl]oxy]acetamide
• Acetamide, 2-[[2-[(2,4-dimethoxyphenyl)methylene]-2,3-dihydro-7-methyl-3-oxo-6-benzofuranyl]oxy]-
• 2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide

• Inchi： 1S/C20H19NO6/c1-11-15(26-10-18(21)22)7-6-14-19(23)17(27-20(11)14)8-12-4-5-13(24-2)9-16(12)25-3/h4-9H,10H2,1-3H3,(H2,21,22)
• InChI Key： VDIZDNFAXCOXTI-UHFFFAOYSA-N
• SMILES： C(N)(=O)COC1C(C)=C2OC(=CC3=CC=C(OC)C=C3OC)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on 2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide

Introduction to Compound with CAS No. 859662-74-1 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 859662-74-1 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. The molecular structure of this compound, specifically named as 2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide, exhibits a complex and sophisticated arrangement of functional groups that make it a promising candidate for various therapeutic applications.

The chemical composition of this compound includes several key structural features that are critical for its biological activity. The presence of a benzofuran core, combined with an acetamide moiety and a 2,4-dimethoxyphenyl group, suggests potential interactions with biological targets that could be exploited for medicinal chemistry. This unique structural motif has been the focus of numerous studies aimed at understanding its pharmacological properties and potential therapeutic benefits.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The benzofuran scaffold, in particular, has been extensively studied for its role in drug discovery due to its ability to engage with multiple biological targets. Research has shown that benzofuran derivatives can exhibit a wide range of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer effects.

The acetamide group in the molecular structure of compound 859662-74-1 is another important feature that contributes to its potential biological activity. Acetamides are known to be versatile pharmacophores that can interact with enzymes and receptors in various ways. This functional group has been incorporated into many drug molecules due to its ability to enhance binding affinity and selectivity. The specific arrangement of the acetamide moiety in this compound suggests that it may have unique interactions with biological targets, which could be leveraged for therapeutic purposes.

The 2,4-dimethoxyphenyl group is yet another key component of this compound that adds to its complexity and potential biological activity. This aromatic ring system is known to be involved in various pharmacological interactions, including binding to receptors and enzymes. The methoxy substituents on the phenyl ring can influence the electronic properties of the molecule, thereby affecting its biological activity. Studies have shown that dimethoxyphenyl derivatives can exhibit potent effects on multiple biological pathways, making them attractive candidates for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 859662-74-1 with greater accuracy. These tools have been instrumental in identifying potential binding sites and understanding how the molecule interacts with biological targets. By leveraging these technologies, researchers can design and optimize molecules for improved efficacy and selectivity.

The synthesis of complex molecules like this one requires a deep understanding of organic chemistry principles and advanced synthetic techniques. Researchers have developed innovative synthetic routes to construct the benzofuran core and incorporate the various functional groups into the molecular structure. These synthetic strategies often involve multi-step reactions and require careful optimization to ensure high yields and purity.

In addition to its structural complexity, compound 859662-74-1 has shown promise in preclinical studies aimed at evaluating its pharmacological properties. Initial experiments have demonstrated potential effects on various disease-related pathways, suggesting that it may have therapeutic applications in areas such as inflammation, neurodegeneration, and cancer. Further research is needed to fully elucidate its mechanism of action and explore its potential as a lead compound for drug development.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in technology and our growing understanding of biological systems. Compounds like 859662-74-1 represent the cutting edge of drug discovery research, combining sophisticated chemical design with rigorous biological evaluation. As more data becomes available on their properties and activities, we can expect to see these molecules play a significant role in the development of new therapies for a variety of diseases.

In conclusion, compound with CAS number 859662-74-1, specifically named as 2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide, is a structurally complex molecule with significant potential for therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for further research aimed at developing novel drugs targeting various diseases. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly play an important role in advancing pharmaceutical research and development.